Cas no 138808-45-4 (3-ethyl-2-methylpentanenitrile)

• Product Name: 3-ethyl-2-methylpentanenitrile
• CAS No: 138808-45-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1255334
• PubChem ID: 85626183
• Update Time: 2025-06-19

3-ethyl-2-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 3-ethyl-2-methyl-
• 3-ethyl-2-methylpentanenitrile
• EN300-1803976
• 138808-45-4

• Inchi： 1S/C8H15N/c1-4-8(5-2)7(3)6-9/h7-8H,4-5H2,1-3H3
• InChI Key： HFLHCOBNEZXNGA-UHFFFAOYSA-N
• SMILES： N#CC(C)C(CC)CC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-ethyl-2-methylpentanenitrile

Introduction to 3-Ethyl-2-Methylpentanenitrile (CAS No. 138808-45-4)

3-Ethyl-2-methylpentanenitrile (CAS No. 138808-45-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of nitriles, which are characterized by the presence of a cyano group (-CN) attached to an alkyl chain. The molecular formula of 3-ethyl-2-methylpentanenitrile is C₈H₁₃N, and its molecular weight is approximately 127.19 g/mol.

The structure of 3-ethyl-2-methylpentanenitrile consists of a five-carbon backbone with an ethyl group at the third position and a methyl group at the second position, along with a cyano group at the terminal carbon. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In terms of physical properties, 3-ethyl-2-methylpentanenitrile is a colorless liquid at room temperature with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The boiling point of this compound is around 145°C, and it has a density of approximately 0.85 g/cm³. These properties make it suitable for use in various chemical processes where solubility and volatility are important factors.

The chemical reactivity of 3-ethyl-2-methylpentanenitrile is primarily centered around the cyano group (-CN). The cyano group can undergo various reactions, including hydrolysis to form carboxylic acids, reduction to form amines, and nucleophilic substitution reactions. These reactions are crucial for the synthesis of a wide range of organic compounds, including pharmaceutical intermediates and functional materials.

3-Ethyl-2-methylpentanenitrile has found applications in several areas due to its versatile reactivity and favorable physical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs with diverse therapeutic effects. For example, recent studies have explored its use in the development of anti-inflammatory agents and analgesics. The ability to modify the structure through various chemical transformations allows researchers to fine-tune the pharmacological properties of the final products.

In materials science, 3-ethyl-2-methylpentanenitrile has been investigated for its potential as a monomer in polymer synthesis. Polymers derived from this compound exhibit unique mechanical and thermal properties, making them suitable for applications in coatings, adhesives, and composite materials. The presence of the cyano group can also enhance the polarity and reactivity of the resulting polymers, which can be advantageous in certain applications.

The environmental impact of 3-ethyl-2-methylpentanenitrile has also been studied to ensure its safe use in industrial processes. Research has shown that it degrades relatively quickly in natural environments through biodegradation and photolysis processes. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, 3-Ethyl-2-methylpentanenitrile (CAS No. 138808-45-4) is a versatile organic compound with significant potential in various fields due to its unique chemical properties and reactivity. Its applications in pharmaceuticals, materials science, and chemical synthesis highlight its importance as an intermediate and building block for more complex molecules. Ongoing research continues to explore new avenues for its use, further solidifying its position as a valuable compound in modern chemistry.